Cas no 1384428-40-3 (1-(4-methyloxan-4-yl)methanamine hydrochloride)

• Product Name: 1-(4-methyloxan-4-yl)methanamine hydrochloride
• CAS No: 1384428-40-3
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• CID: 4698138
• PubChem ID: 66570776
• Update Time: 2025-06-09

1-(4-methyloxan-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Methyloxan-4-yl)methanamine hydrochloride
• (4-Methyltetrahydro-2H-pyran-4-yl)methanamine hydrochloride
• Z1398461930
• 1-(4-methyloxan-4-yl)methanamine hydrochloride

• Inchi： 1S/C7H15NO.ClH/c1-7(6-8)2-4-9-5-3-7;/h2-6,8H2,1H3;1H
• InChI Key： QJWQIXZFPIKZTE-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(C)(CN)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 86.9
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 1-(4-methyloxan-4-yl)methanamine hydrochloride

Introduction to 1-(4-methyloxan-4-yl)methanamine hydrochloride (CAS No. 1384428-40-3)

1-(4-methyloxan-4-yl)methanamine hydrochloride (CAS No. 1384428-40-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, consists of an amine functional group linked to a tetrahydropyran ring system, with a methyl substituent at the 4-position of the oxane ring. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The structural motif of 1-(4-methyloxan-4-yl)methanamine hydrochloride positions it as a versatile building block in medicinal chemistry. The presence of both an amine and an oxygen-rich heterocyclic ring suggests potential interactions with biological targets, such as enzymes or receptors. This has prompted extensive research into its pharmacological properties and applications in drug discovery.

Recent studies have highlighted the compound's utility in the development of novel therapeutic agents. Researchers have explored its potential as a precursor in synthesizing small-molecule inhibitors targeting various disease pathways. For instance, the tetrahydropyran scaffold is known to mimic natural products and bioactive molecules, which has led to investigations into its role in designing kinase inhibitors or other enzyme modulators.

In particular, the amine group in 1-(4-methyloxan-4-yl)methanamine hydrochloride serves as a critical site for further functionalization. This allows chemists to attach diverse pharmacophores or side chains, tailoring the compound's biological activity. The tetrahydropyran ring, on the other hand, provides a rigid yet flexible scaffold that can be optimized for better binding affinity and metabolic stability.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. Researchers have leveraged its structural features to develop candidates for neurological disorders, where precise molecular interactions are paramount. The oxygen atoms within the oxane ring contribute to hydrogen bonding capabilities, which are essential for modulating protein-protein interactions or enzyme-substrate recognition.

The synthesis of 1-(4-methyloxan-4-yl)methanamine hydrochloride has been refined through multiple methodologies, including reductive amination and nucleophilic substitution reactions on appropriately substituted tetrahydropyrans. Advances in catalytic systems have further improved yields and selectivity, enabling scalable production for industrial applications. These synthetic advancements underscore the compound's accessibility and feasibility for large-scale pharmaceutical manufacturing.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding modes of 1-(4-methyloxan-4-yl)methanamine hydrochloride with potential targets. These studies often reveal key interactions such as hydrogen bonds, hydrophobic contacts, and electrostatic interactions that dictate biological activity. Such insights guide medicinal chemists in optimizing lead compounds for improved efficacy and reduced side effects.

The hydrochloride salt form of this compound enhances its pharmacokinetic properties by improving solubility in aqueous media. This is particularly advantageous for formulation development, where bioavailability and tissue distribution are critical factors. The stability imparted by the salt form also extends the shelf life of pharmaceutical intermediates containing this moiety.

Emerging research trends indicate that 1-(4-methyloxan-4-yl)methanamine hydrochloride may play a role in developing next-generation therapeutics targeting inflammation and autoimmune diseases. The structural features of this compound allow it to modulate signaling pathways involved in these conditions without excessive toxicity. Preclinical studies have demonstrated promising results in animal models, paving the way for human trials.

The integration of machine learning and artificial intelligence has accelerated the discovery process for compounds like 1-(4-methyloxan-4-yl)methanamine hydrochloride. Predictive models can identify optimal analogs based on structural alerts and physicochemical properties, reducing the time required for hit identification and lead optimization. This synergy between experimental chemistry and computational methods has revolutionized drug discovery pipelines.

In conclusion,1-(4-methyloxan-4-yl)methanamine hydrochloride represents a significant advancement in pharmaceutical chemistry due to its versatile structure and functional potential. Its applications span across multiple therapeutic areas, driven by ongoing research efforts aimed at unlocking its full pharmacological promise. As synthetic methodologies continue to evolve, this compound is poised to remain a cornerstone in the development of innovative medicines.